
Application Notes and Protocols: The Role of
Sodium Metaborate in Nanoparticle Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium Metaborate Octahydrate

Cat. No.: B1612987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the roles of sodium metaborate

in the synthesis of nanoparticles. While not typically used as a primary reducing or capping

agent for noble metal nanoparticles in the same vein as sodium borohydride, sodium

metaborate and related borate buffers serve critical functions in controlling reaction conditions

and in the synthesis of specialized boron-containing nanomaterials for therapeutic applications.

Application: pH Control in Nanoparticle Synthesis
Sodium metaborate (NaBO₂) is an alkaline salt that can be used to prepare buffer solutions to

maintain a specific pH during nanoparticle synthesis. The pH of the reaction medium is a

critical parameter that influences the size, morphology, and stability of the resulting

nanoparticles. By controlling the pH, researchers can fine-tune the kinetics of nucleation and

growth.

A stable pH is crucial as it can affect:

The reduction potential of the reducing agent.

The surface charge of the nanoparticles, influencing their stability and preventing

aggregation.

The final shape and size of the nanoparticles.[1][2]
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Aqueous solutions of sodium metaborate exhibit a moderate increase in pH with increasing

concentration, making it an effective buffering agent in the alkaline range.[3]

Table 1: pH of Aqueous Sodium Metaborate Solutions
Concentration of Sodium Metaborate pH at 20°C (68°F)

0.5% 10.8 - 10.9

1.0% 11.0 - 11.1

2.0% 11.2 - 11.3

4.0% 11.4 - 11.5

6.0% 11.5 - 11.6

8.0% 11.6 - 11.8

10.0% 11.8 - 11.8

15.0% 11.9 - 12.0

18.0% 12.0 - 12.2

Data sourced from U.S. Borax Inc. Product Data Sheet.[3]

Logical Workflow for pH-Controlled Nanoparticle
Synthesis
The following diagram illustrates the logical workflow where a borate buffer is employed to

control the pH during a typical nanoparticle synthesis.
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Workflow for pH-controlled nanoparticle synthesis.

Application: Synthesis of Boron-Based
Nanoparticles
Sodium metaborate serves as a key boron source for the synthesis of various boron-containing

nanoparticles, which are of significant interest for drug delivery, particularly in Boron Neutron

Capture Therapy (BNCT). BNCT is a targeted radiation therapy for cancer where non-

radioactive boron-10 atoms delivered to tumor cells capture neutrons to produce high-energy

alpha particles that selectively destroy the cancer cells.[4][5]

Experimental Protocol: Synthesis of Lead Metaborate
(Pb(BO₂)₂·H₂O) Nanostructures
This protocol describes a buffer-precipitation method for synthesizing amorphous lead

metaborate nanostructures, which can be adapted for other metal borate nanoparticles.[6]
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Materials:

Lead (II) nitrate (Pb(NO₃)₂)

Boric acid (H₃BO₃)

Sodium hydroxide (NaOH)

Polyethylene glycol (PEG, 2000 g/mol )

Deionized water

Equipment:

Beakers and magnetic stir plate

pH meter

Centrifuge

Drying oven

Procedure:

Prepare Borate Buffer (pH 9.2):

Prepare a solution of boric acid.

Slowly add a sodium hydroxide solution while monitoring with a pH meter until the pH

reaches 9.2. This creates a buffer containing borate ions.

Reaction Mixture:

In a beaker, dissolve polyethylene glycol (PEG) in the prepared boric acid/sodium

hydroxide buffer with stirring.

Slowly add a solution of lead (II) nitrate dropwise to the buffer-PEG solution under

continuous stirring.
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Precipitation and Aging:

A white precipitate of lead metaborate will form.

Allow the suspension to stir for a designated period (e.g., 2 hours) to ensure complete

reaction and particle formation.

Purification:

Collect the precipitate by centrifugation (e.g., 4000 rpm for 15 minutes).

Discard the supernatant and wash the nanoparticle pellet by resuspending in deionized

water, followed by centrifugation. Repeat this washing step three times to remove

unreacted precursors and byproducts.

Drying:

Dry the final washed pellet in an oven at a low temperature (e.g., 60°C) to obtain the lead

metaborate nanostructures as a powder.

Table 2: Synthesis Parameters for Lead Metaborate
Nanoparticles

Parameter Value

Buffer pH 9.2

Stabilizing Agent Polyethylene Glycol (PEG)

Resulting Particle Size (Average) 30 ± 9 nm

Resulting Morphology Mostly Spherical, Amorphous

Data adapted from a study on buffer-precipitation synthesis of lead metaborate nanostructures.

[6]

Experimental Workflow for Borate Nanoparticle
Synthesis
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The diagram below outlines the key steps in the synthesis of metal borate nanoparticles using

a buffer-precipitation method.

Prepare Boric Acid / NaOH Buffer (pH 9.2)

Dissolve PEG in Buffer

Add Metal Salt Solution (e.g., Pb(NO₃)₂)

Precipitation & Aging (Stirring)

Centrifuge to Collect Nanoparticles
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Process flow for buffer-precipitation synthesis.

Application in Drug Development: Boron
Nanoparticles for BNCT
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Boron-containing nanoparticles, synthesized using borate precursors, are at the forefront of

advanced drug delivery research for cancer therapy. The primary application is Boron Neutron

Capture Therapy (BNCT). The efficacy of BNCT relies on the selective accumulation of Boron-

10 (¹⁰B) isotopes within tumor cells. Nanoparticles serve as excellent carriers to achieve the

necessary high local concentration of boron in the tumor.[7]

Signaling Pathway: Mechanism of Boron Neutron
Capture Therapy
The following diagram illustrates the mechanism of BNCT, from the delivery of boron-containing

nanoparticles to the targeted destruction of cancer cells.
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Mechanism of Boron Neutron Capture Therapy (BNCT).
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Disclaimer: These protocols and application notes are intended for informational purposes for

qualified professionals. Appropriate safety precautions, including personal protective equipment

(PPE), should be used when handling all chemicals. Researchers should consult original

research articles and safety data sheets (SDS) for detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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